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Compound of Interest

Compound Name: Jun9-72-2

Cat. No.: B10830627 Get Quote

For researchers, scientists, and drug development professionals utilizing the novel compound

Jun9-72-2, adherence to proper disposal protocols is a critical component of laboratory safety

and regulatory compliance. While specific, publicly available disposal procedures for Jun9-72-2
are not documented in research literature, this guide provides essential safety information and

outlines the necessary steps to ensure its safe handling and disposal, directing users to the

authoritative source for such protocols: the Safety Data Sheet (SDS).

Jun9-72-2, identified as an inhibitor of the SARS-CoV-2 papain-like protease (PLpro), is a

specialized research chemical.[1][2][3][4] As with any compound intended for laboratory use,

particularly those in preclinical development stages, it is imperative to treat it as a substance

with unknown hazards until a comprehensive toxicological profile is established. The primary

source of safety, handling, and disposal information is the Safety Data Sheet (SDS) provided

by the chemical supplier.

Key Chemical and Safety Data
Below is a summary of the available quantitative data for Jun9-72-2. This information is crucial

for safe handling and for cross-referencing with the supplier's Safety Data Sheet.
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Property Value Reference

CAS Number 2657659-42-0 [1]

Molecular Formula C₂₀H₂₁NO [1]

Formula Weight 291.4 g/mol [1]

Purity ≥98% [1]

Formulation A solid [1]

Solubility Soluble in DMSO [1]

Storage Temperature -20°C [1]

Intended Use
Research purposes only. Not

for human or veterinary use.
[1]

Experimental Protocols: A Note on Disposal
Detailed experimental protocols for the disposal of Jun9-72-2 are not available in the public

domain. Such procedures are highly specific and are contingent on the chemical's full

toxicological and reactivity data, which are found in the manufacturer's SDS. Under no

circumstances should researchers attempt to extrapolate disposal methods from other

compounds or devise their own without consulting the SDS and their institution's Environmental

Health and Safety (EHS) department.

Mandatory Workflow for Safe Handling and Disposal
The logical workflow for ensuring the safe handling and disposal of a research chemical like

Jun9-72-2 is outlined below. This process prioritizes safety and regulatory compliance.
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Caption: Logical workflow for the safe disposal of research chemicals.

Core Requirements for Safe Disposal:

Obtain the Safety Data Sheet (SDS): Before handling Jun9-72-2, you must obtain the SDS

from your supplier (e.g., Cayman Chemical, MedchemExpress).[1][5] This document will

contain a dedicated section (Section 13: Disposal Considerations) with specific instructions.

Consult Institutional EHS: Your institution's Environmental Health and Safety (EHS)

department is your primary resource for waste disposal guidelines. They will provide
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information on approved waste containers, labeling requirements, and pickup schedules that

are in compliance with local, state, and federal regulations.

General Handling Precautions (in the absence of an SDS, treat as hazardous):

Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab

coat, and chemical-resistant gloves.

Handle the compound in a well-ventilated area, preferably in a fume hood.

Avoid inhalation of dust and contact with skin and eyes.

Waste Segregation and Collection:

Do not mix Jun9-72-2 waste with other chemical waste streams unless explicitly permitted

by the SDS and your EHS department.

Collect all solid waste (unused compound, contaminated gloves, wipes, etc.) in a

designated, properly labeled hazardous waste container.

Solutions of Jun9-72-2 should be collected in a labeled, sealed, and compatible liquid

hazardous waste container.

Prohibited Disposal Methods:

Do not dispose of Jun9-72-2 down the drain.

Do not dispose of Jun9-72-2 or any contaminated materials in the regular trash.

By prioritizing the procurement and review of the Safety Data Sheet and consulting with

institutional safety resources, researchers can ensure the safe and compliant disposal of Jun9-
72-2, fostering a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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